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Compound of Interest

Compound Name: Zirconium nitrate

Cat. No.: B079258 Get Quote

An in-depth examination of the chemical identifiers, synthesis, and catalytic applications of

zirconium nitrate in scientific research and pharmaceutical development.

Zirconium nitrate, a versatile inorganic compound, serves as a key precursor and catalyst in a

multitude of chemical processes. This guide provides a comprehensive overview of its

fundamental properties, synthesis protocols, and its significant role as a Lewis acid catalyst in

organic synthesis, a field of particular interest to drug development professionals. While direct

biological signaling pathways for zirconium nitrate have not been established, its utility in the

synthesis of bioactive molecules underscores its importance in the pharmaceutical sciences.

Core Identifiers and Properties
Zirconium nitrate is most commonly available as a pentahydrate crystalline solid. It is crucial

to distinguish between zirconium nitrate and zirconyl nitrate, a related but chemically distinct

compound. The primary identifiers for zirconium nitrate are summarized below for clarity and

accurate record-keeping in a research setting.
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Identifier Type Value

CAS Number 13746-89-9[1]

IUPAC Name zirconium(4+) tetranitrate[2]

Molecular Formula Zr(NO₃)₄

Molecular Weight 339.24 g/mol [1]

PubChem CID 26251[1]

UN Number 2728[1]

EC Number 237-324-9

Synonyms
Zirconium tetranitrate, Nitric acid, zirconium(4+)

salt

Experimental Protocols: Synthesis of Zirconium
Nitrate
Several methods for the synthesis of zirconium nitrate have been documented, each suited

for different laboratory scales and precursor availability. Below are detailed protocols for the

preparation of both anhydrous and hydrated forms of zirconium nitrate.

Synthesis of Anhydrous Zirconium Nitrate
Anhydrous zirconium nitrate can be prepared through the reaction of zirconium tetrachloride

with dinitrogen pentoxide. This method is suitable for obtaining the pure, volatile form of the

compound.

Methodology:

In a moisture-free environment, react zirconium tetrachloride (ZrCl₄) with dinitrogen

pentoxide (N₂O₅). The reaction proceeds as follows: ZrCl₄ + 4 N₂O₅ → Zr(NO₃)₄ + 4ClNO₂.

The resulting anhydrous zirconium nitrate can be purified by sublimation in a vacuum. It is

important to note that a potential contaminating substance is nitronium pentanitratozirconate

((NO₂)Zr(NO₃)₅).
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Synthesis of Zirconium Nitrate Pentahydrate
The hydrated form, zirconium nitrate pentahydrate (Zr(NO₃)₄·5H₂O), is more commonly used

in laboratory settings and can be synthesized from zirconium dioxide.

Methodology:

Dissolve zirconium dioxide (ZrO₂) in nitric acid (HNO₃).

Evaporate the resulting solution to dryness to crystallize the zirconium nitrate pentahydrate.

While this method is straightforward, it is often easier to crystallize zirconyl nitrate trihydrate

from such a solution.

Applications in Drug Development and Organic
Synthesis
The primary role of zirconium nitrate in a context relevant to drug development is its function

as a robust and water-tolerant Lewis acid catalyst.[3][4] This property is particularly valuable in

the synthesis of complex organic molecules, including pharmaceutical intermediates.[5][6]

Lewis Acid Catalysis
Zirconium nitrate's ability to function effectively in aqueous media makes it an environmentally

friendly and efficient catalyst for various organic transformations.[3] Traditional Lewis acids

often decompose in the presence of water, limiting their utility. The water-tolerant nature of

zirconium nitrate allows for a broader range of reaction conditions and substrates.

One notable application is in the synthesis of N-substituted pyrroles, which are important

structural motifs in many biologically active compounds.[4] Zirconium nitrate catalyzes the

condensation reaction between 4-hydroxyproline and isatin derivatives or 11H-indeno[1,2-

b]quinoxalin-11-ones, leading to high yields of the desired pyrrole derivatives in short reaction

times.[4]
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Reactants

Catalyst Product4-Hydroxyproline

Zirconium Nitrate
Zr(NO₃)₄

Coordination

Isatin Derivative
Activation N-substituted Pyrrole DerivativeCatalytic Cycle
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Start

Combine Reactants:
- 4-Hydroxyproline
- Isatin Derivative

- Zirconium Nitrate (catalytic amount)
- Aqueous Solvent

Stir at Room Temperature or Gentle Heating

Monitor Reaction Progress (e.g., TLC)

Reaction Work-up:
- Extraction with Organic Solvent

Purification of Product
(e.g., Column Chromatography)

Characterize Product
(e.g., NMR, Mass Spectrometry)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

